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Compound of Interest

Compound Name: PTP1B-IN-13

Cat. No.: B15575388

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the selective allosteric
inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B), PTP1B-IN-13. PTP1B is a key negative
regulator in insulin and leptin signaling pathways, making it a significant therapeutic target for
type 2 diabetes, obesity, and certain cancers. PTP1B-IN-13 offers a valuable tool for studying
the physiological and pathological roles of PTP1B.

Supplier and Purchasing Information

PTP1B-IN-13 is a selective PTP1B inhibitor that targets the allosteric site of the enzyme.[1][2]
[3] The following table summarizes the purchasing information for PTP1B-IN-13.

Available
] Catalog CAS Molecular Molecular ] o
Supplier . Purity Quantitie
Number Number Formula Weight
s
10mMx1
mL, 5 mg,
MedChem 650621- C24H2sN3O  467.6 >98%
HY-139640 _ 10 mg, 50
Express 20-8 3S2 g/mol (Typically)
mg, 100
mg

Biological Activity and Mechanism of Action
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PTP1B-IN-13 is a selective, allosteric inhibitor of PTP1B with an ICso value of 1.59 pM.[1][2][3]
Unlike competitive inhibitors that bind to the active site, allosteric inhibitors bind to a distinct site
on the enzyme, inducing a conformational change that reduces its catalytic activity. This mode
of action can offer greater selectivity over other highly homologous protein tyrosine
phosphatases, such as T-cell protein tyrosine phosphatase (TCPTP).

The inhibition of PTP1B by PTP1B-IN-13 leads to an increase in the phosphorylation of key
signaling molecules, such as the insulin receptor (IR) and Janus kinase 2 (JAK2), thereby
enhancing downstream signaling.[4][5]

Signaling Pathways

PTP1B plays a crucial role in attenuating signaling cascades initiated by insulin and various
cytokines. The following diagrams illustrate the points of intervention for a PTP1B inhibitor like
PTP1B-IN-13.
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Caption: PTP1B in the Insulin Signaling Pathway.
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Caption: PTP1B in the JAK-STAT Signaling Pathway.
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Experimental Protocols

The following are generalized protocols for experiments where PTP1B-IN-13 can be utilized.

Researchers should optimize these protocols for their specific experimental conditions.

In Vitro PTP1B Enzyme Inhibition Assay

This protocol is designed to determine the inhibitory activity of PTP1B-IN-13 against purified
PTP1B enzyme.

Materials:

Recombinant human PTP1B enzyme

PTP1B-IN-13

Assay Buffer (e.g., 50 mM HEPES, pH 7.2, 100 mM NaCl, 1 mM EDTA, 1 mM DTT)
Substrate: p-nitrophenyl phosphate (pNPP) or a phosphopeptide substrate

96-well microplate

Microplate reader

Procedure:

Prepare PTP1B-IN-13 dilutions: Prepare a stock solution of PTP1B-IN-13 in DMSO. Serially
dilute the stock solution in assay buffer to achieve a range of desired concentrations.

Enzyme and inhibitor pre-incubation: In a 96-well plate, add a fixed amount of PTP1B
enzyme to each well. Add the diluted PTP1B-IN-13 or vehicle (DMSO) to the respective
wells. Incubate for 15-30 minutes at room temperature to allow the inhibitor to bind to the
enzyme.

Initiate reaction: Add the substrate (e.g., pNPP) to each well to start the enzymatic reaction.

Measure activity: Measure the absorbance (for pNPP) or fluorescence (for fluorescent
phosphopeptides) at regular intervals or at a fixed endpoint using a microplate reader.
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o Data analysis: Calculate the percentage of inhibition for each concentration of PTP1B-IN-13
compared to the vehicle control. Plot the percent inhibition against the logarithm of the
inhibitor concentration and fit the data to a dose-response curve to determine the 1Cso value.

Workflow Diagram:

Grepare serial dilutions of PTPlB-IN-l?) Gdd PTP1B enzyme to 96-well plate)

(Add PTP1B-IN-13 dilutions or vehicle to Wells)

Gre-incubate at room temperature)

Gdd substrate (e.g., pNPP) to initiate reactiorD

:

G/Ieasure absorbance/fluorescence with a plate reade)

Galculate % inhibition and determine IC50)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [PTP1B-IN-13: Application Notes and Protocols for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15575388#ptplb-in-13-supplier-and-purchasing-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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